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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the phosphoinositide 3-kinase (PI3K) inhibitor,

PIK-293. While specific experimental IC50 values for PIK-293 in various cancer cell lines are

not widely available in the public domain, this document summarizes its biochemical potency

against PI3K isoforms and provides context through data on its analogue, IC87114. Detailed

experimental methodologies for typical cell viability assays and an overview of the PI3K

signaling pathway are also included to support researchers in their investigations.

Biochemical Potency of PIK-293
PIK-293 is a potent inhibitor of the p110δ isoform of PI3K, demonstrating significant selectivity

over other Class I PI3K isoforms.[1] The half-maximal inhibitory concentration (IC50) values

against the different isoforms are summarized in the table below.

PI3K Isoform IC50 (µM)

p110δ 0.24

p110β 10

p110γ 25

p110α 100
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Data sourced from MedchemExpress and Selleck Chemicals.[1]

Comparative Cellular Activity of IC87114 (Analogue
of PIK-293)
Direct IC50 values for PIK-293 in specific cancer cell lines such as U87MG (glioblastoma), PC3

(prostate cancer), and HCT116 (colon cancer) are not readily available in published literature.

However, data for its analogue, IC87114, which shares a similar quinazolinone purine core, is

available in some cancer cell lines. It is important to note that while analogous, the potency and

selectivity of IC87114 may differ from PIK-293.

Cell Line Cancer Type IC50 (µM)

A549 Lung Cancer > 10

COLO 205 Colon Cancer > 10

Data for IC87114 sourced from MedchemExpress.[2]

The PI3K/Akt Signaling Pathway
PIK-293 exerts its effects by inhibiting the PI3K enzyme, a critical component of the PI3K/Akt

signaling pathway. This pathway is a key regulator of numerous cellular processes, including

cell growth, proliferation, survival, and metabolism. Its dysregulation is a common feature in

many cancers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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